Cas no 2649085-25-4 (2-(2-isocyanatopropan-2-yl)-1H-indole)

• Product Name: 2-(2-isocyanatopropan-2-yl)-1H-indole
• CAS No: 2649085-25-4
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 6545545
• PubChem ID: 165646081
• Update Time: 2025-10-30

2-(2-isocyanatopropan-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-(2-isocyanatopropan-2-yl)-1H-indole
• 2649085-25-4
• EN300-1768843

• Inchi： 1S/C12H12N2O/c1-12(2,13-8-15)11-7-9-5-3-4-6-10(9)14-11/h3-7,14H,1-2H3
• InChI Key： BYMWSQFVOYLJCW-UHFFFAOYSA-N
• SMILES： O=C=NC(C)(C)C1=CC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.2Ų

Additional information on 2-(2-isocyanatopropan-2-yl)-1H-indole

Comprehensive Overview of 2-(2-isocyanatopropan-2-yl)-1H-indole (CAS No. 2649085-25-4)

2-(2-isocyanatopropan-2-yl)-1H-indole, with the CAS registry number 2649085-25-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the indole derivatives family, which is renowned for its diverse biological activities and applications in drug discovery. The presence of the isocyanate functional group in its structure makes it a valuable intermediate for synthesizing ureas, carbamates, and other nitrogen-containing compounds.

In recent years, the demand for indole-based compounds has surged due to their potential in developing novel therapeutics, particularly in oncology and neurology. Researchers are increasingly exploring 2-(2-isocyanatopropan-2-yl)-1H-indole as a building block for designing small-molecule inhibitors targeting specific enzymes or receptors. Its unique structural features, including the isocyanatopropane moiety, enable precise modifications to enhance bioavailability and target selectivity.

The synthesis of 2-(2-isocyanatopropan-2-yl)-1H-indole typically involves multi-step organic reactions, starting from readily available indole precursors. Advanced techniques such as microwave-assisted synthesis and catalyzed coupling reactions have been employed to improve yield and purity. Analytical methods like HPLC, NMR, and mass spectrometry are critical for characterizing this compound and ensuring its suitability for further applications.

One of the most frequently searched questions related to this compound is: "What are the applications of 2-(2-isocyanatopropan-2-yl)-1H-indole in drug development?" The answer lies in its versatility as a scaffold for creating bioactive molecules. For instance, indole derivatives are known to exhibit anti-inflammatory, antimicrobial, and antioxidant properties, making them promising candidates for treating various diseases. Additionally, the isocyanate group allows for facile conjugation with other pharmacophores, enabling the development of hybrid molecules with enhanced efficacy.

Another trending topic in the scientific community is the role of indole compounds in sustainable chemistry. With growing emphasis on green synthesis, researchers are exploring eco-friendly routes to produce 2-(2-isocyanatopropan-2-yl)-1H-indole using biodegradable catalysts and renewable solvents. This aligns with the global push toward reducing the environmental footprint of chemical manufacturing processes.

From a commercial perspective, 2-(2-isocyanatopropan-2-yl)-1H-indole is primarily supplied by specialty chemical manufacturers catering to the pharmaceutical and agrochemical sectors. Its market value is influenced by factors such as purity grade, scalability of synthesis, and regulatory compliance. Companies investing in R&D for this compound often highlight its potential in addressing unmet medical needs, such as drug-resistant infections or neurodegenerative disorders.

In conclusion, 2-(2-isocyanatopropan-2-yl)-1H-indole (CAS No. 2649085-25-4) represents a fascinating area of research with broad implications for modern chemistry and medicine. Its structural complexity and functional adaptability make it a cornerstone for innovation in drug design and material science. As scientific advancements continue, this compound is poised to play a pivotal role in shaping the future of therapeutic and industrial applications.